Cas no 1530789-95-7 (3-(3-fluoro-4-methoxyphenyl)-2-methylpyrrolidine)

• Product Name: 3-(3-fluoro-4-methoxyphenyl)-2-methylpyrrolidine
• CAS No: 1530789-95-7
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 4604324
• Update Time: 2025-06-21

3-(3-fluoro-4-methoxyphenyl)-2-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methoxyphenyl)-2-methylpyrrolidine

• Inchi： 1S/C12H16FNO/c1-8-10(5-6-14-8)9-3-4-12(15-2)11(13)7-9/h3-4,7-8,10,14H,5-6H2,1-2H3
• InChI Key： HQBDEDMVVPGGDX-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(OC)C(F)=C2)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(3-fluoro-4-methoxyphenyl)-2-methylpyrrolidine

3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpyrrolidine: A Comprehensive Overview

3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpyrrolidine, also known by its CAS number 1530789-95-7, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenyl group. The presence of both a fluorine atom and a methoxy group on the aromatic ring introduces interesting electronic and steric properties, making it a valuable building block in various chemical syntheses.

The synthesis of 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpyrrolidine typically involves multi-step processes that often start with the preparation of the substituted aniline derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the pyrrolidine ring with high enantioselectivity, which is crucial for applications in drug discovery. The compound's structure allows for further functionalization, making it a valuable intermediate in the development of bioactive molecules.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpyrrolidine exhibit promising anti-proliferative activity against cancer cell lines. The fluorine atom in the structure plays a critical role in enhancing the compound's bioavailability and stability, while the methoxy group contributes to its solubility and receptor binding affinity.

In addition to its pharmacological applications, 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpyrrolidine has also found use in materials science. Its ability to form stable amorphous solids makes it an attractive candidate for developing advanced polymer materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into polymeric systems to enhance their performance in high-tech applications such as flexible electronics and biodegradable packaging.

The structural versatility of 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpyrrolidine also makes it an ideal substrate for exploring novel synthetic methodologies. For example, chemists have utilized this compound as a starting material for constructing complex heterocyclic frameworks through enantioselective cycloaddition reactions. These studies not only advance our understanding of stereochemical control in organic synthesis but also pave the way for the creation of new drug candidates with improved efficacy.

From an environmental perspective, there is growing interest in developing sustainable methods for synthesizing 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpyrrolidine. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being explored to reduce the ecological footprint of its production. This aligns with global efforts to promote environmentally friendly practices in chemical manufacturing.

In conclusion, 3-(3-Fluoro-4-Methoxyphenyl)-2-Methylpyrrolidine, CAS No. 1530789-95-7, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies and therapeutic solutions is likely to expand further.